![molecular formula C21H21N3O6S B298547 3-Ethyl-5-{2-nitro-4,5-dimethoxybenzylidene}-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one](/img/structure/B298547.png)
3-Ethyl-5-{2-nitro-4,5-dimethoxybenzylidene}-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one
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Overview
Description
3-Ethyl-5-{2-nitro-4,5-dimethoxybenzylidene}-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one, also known as EMIT, is a thiazolidinone derivative that has been widely studied for its potential therapeutic applications. This compound has shown promising results in various scientific research studies due to its unique structure and mechanism of action.
Scientific Research Applications
3-Ethyl-5-{2-nitro-4,5-dimethoxybenzylidene}-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one has been studied for its potential therapeutic applications in various scientific research studies. It has been shown to possess anticancer, antidiabetic, and anti-inflammatory properties. This compound has also been studied for its potential as a fluorescent probe for the detection of metal ions in biological samples.
Mechanism of Action
3-Ethyl-5-{2-nitro-4,5-dimethoxybenzylidene}-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one exerts its biological effects through the inhibition of various enzymes and signaling pathways. It has been shown to inhibit the activity of protein tyrosine phosphatases, which play a critical role in the regulation of various cellular processes. This compound also inhibits the activity of the NF-κB signaling pathway, which is involved in the regulation of inflammation and immune responses.
Biochemical and Physiological Effects:
This compound has been shown to possess various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the proliferation of cancer cells, and reduce inflammation in animal models. This compound has also been shown to improve glucose tolerance and insulin sensitivity in diabetic animal models.
Advantages and Limitations for Lab Experiments
3-Ethyl-5-{2-nitro-4,5-dimethoxybenzylidene}-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one has several advantages for lab experiments, including its high purity and stability. It is also readily available for purchase from various chemical suppliers. However, one limitation of this compound is its relatively high cost, which may limit its use in some research studies.
Future Directions
There are several future directions for the study of 3-Ethyl-5-{2-nitro-4,5-dimethoxybenzylidene}-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one. One potential direction is the development of this compound-based fluorescent probes for the detection of metal ions in biological samples. Another potential direction is the study of this compound in combination with other therapeutic agents for the treatment of cancer and other diseases. Additionally, further studies are needed to elucidate the precise mechanism of action of this compound and its potential therapeutic applications.
Synthesis Methods
The synthesis of 3-Ethyl-5-{2-nitro-4,5-dimethoxybenzylidene}-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one involves the reaction of 2-nitro-4,5-dimethoxybenzaldehyde with ethyl cyanoacetate and ammonium acetate in ethanol. The resulting product is then reacted with 4-methoxyaniline and thioacetic acid to yield this compound. This synthesis method has been optimized for high yield and purity of the final product.
properties
Molecular Formula |
C21H21N3O6S |
---|---|
Molecular Weight |
443.5 g/mol |
IUPAC Name |
(5Z)-5-[(4,5-dimethoxy-2-nitrophenyl)methylidene]-3-ethyl-2-(4-methoxyphenyl)imino-1,3-thiazolidin-4-one |
InChI |
InChI=1S/C21H21N3O6S/c1-5-23-20(25)19(31-21(23)22-14-6-8-15(28-2)9-7-14)11-13-10-17(29-3)18(30-4)12-16(13)24(26)27/h6-12H,5H2,1-4H3/b19-11-,22-21? |
InChI Key |
NZPSVDAGZKLVSW-AXLQFZPTSA-N |
Isomeric SMILES |
CCN1C(=O)/C(=C/C2=CC(=C(C=C2[N+](=O)[O-])OC)OC)/SC1=NC3=CC=C(C=C3)OC |
SMILES |
CCN1C(=O)C(=CC2=CC(=C(C=C2[N+](=O)[O-])OC)OC)SC1=NC3=CC=C(C=C3)OC |
Canonical SMILES |
CCN1C(=O)C(=CC2=CC(=C(C=C2[N+](=O)[O-])OC)OC)SC1=NC3=CC=C(C=C3)OC |
Origin of Product |
United States |
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